Cas no 125055-70-1 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl-)

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl- structure
125055-70-1 structure
Product Name:4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl-
CAS No:125055-70-1
MF:C13H15N3O2
MW:245.277102708817
CID:179116
PubChem ID:3079292
Update Time:2025-04-19

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl-
    • 8-methyl-4-oxo-N-propylpyrido[1,2-a]pyrimidine-3-carboxamide
    • 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 8-methyl-4-oxo-N-propyl-
    • 125055-70-1
    • 8-Methyl-4-oxo-N-propyl-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
    • DTXSID00154577
    • SCHEMBL9129589
    • OCTWAVRBRWPDMT-UHFFFAOYSA-N
    • N-propyl-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
    • Inchi: 1S/C13H15N3O2/c1-3-5-14-12(17)10-8-15-11-7-9(2)4-6-16(11)13(10)18/h4,6-8H,3,5H2,1-2H3,(H,14,17)
    • InChI Key: OCTWAVRBRWPDMT-UHFFFAOYSA-N
    • SMILES: O=C1C(=CN=C2C=C(C)C=CN21)C(NCCC)=O

Computed Properties

  • Exact Mass: 245.11655
  • Monoisotopic Mass: 245.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.77
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